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Get Quote

The table below summarizes the key identifiers and physical properties of Cbz-L-Serine Methyl Ester (CAS

1676-81-9) based on the search results [1] [2].

Property Value / Description

CAS Number 1676-81-9 [1]

Molecular Formula C12H15NO5 [1]

Molecular Weight 253.25 g/mol [1]

Synonyms Z-Ser-OMe, CBZ-Ser-OMe, N-Carbobenzoxy-L-serine Methyl Ester [1]

Physical Form Viscous Liquid or Solid (can form a clear waxy solid) [1]

Boiling Point 170 °C at 0.01 mm Hg [1]

Melting Point 41-43 °C [1]

Specific Optical Rotation -13.4° to -13.5° (C=1 in Methanol) [1] [2]

Storage Recommendations Keep in a dark place, sealed in dry, at room temperature [1]

HPLC Analysis of Serine: A Reference Method
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Although a direct method for the Cbz-protected compound is not listed, an established HPLC method for

analyzing underivatized D- and L-serine can provide a strong starting point for your method development

[3]. The core details of this method are as follows:

Analytes: D-Serine and L-Serine in cerebrospinal fluid.

Derivatization Agent: Dabsyl chloride, which creates stable derivatives suitable for detection [3].
Detection: Ultraviolet-Visible (UV-Vis) detector [3].

Separation Mechanism: The method involves two steps:
An initial HPLC separation to isolate the dabsylated serine peak.

A chiral resolution step using a Sumichiral column to separate the D- and L-serine derivatives
[3].

Performance: The reported limit of quantification (LOQ) for D-serine was 0.8 μmol/L, and for L-
serine was 1.3 μmol/L. The mean imprecision (CV) for within-day measurements was less than 2.1%

[3].

Suggested Workflow for Method Development

Based on the available information, here is a logical workflow you could follow to establish an HPLC

method for Cbz-O-methyl-L-serine. This process is summarized in the diagram below.
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Start: Develop HPLC Method
for Cbz-O-methyl-L-serine

1. Consider Derivatization
(e.g., with Dabsyl Chloride)

2. Select Column
(Reversed-Phase C18)

3. Set Detection
(UV-Vis, e.g., 210-260 nm)

4. Optimize Mobile Phase
(e.g., Water/Acetonitrile

with 0.1% TFA)

5. Validate Method
(Precision, LOD, LOQ, Linearity)

Validated HPLC Method

Click to download full resolution via product page

Consider Derivatization: The reference method for serine uses dabsyl chloride to create

derivatives that are easily detected by UV-Vis [3]. You may need to investigate if Cbz-O-methyl-L-
serine requires similar derivatization for sensitive detection, though the Cbz group itself has a strong

UV chromophore.
Select Column: For a small molecule like this (253 g/mol), a standard reversed-phase C18 column
with silica beads would be appropriate [4].
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Set Detection: As the compound contains a UV-absorbing carbobenzoxy (Cbz) group, a UV-Vis
detector is suitable. You will need to determine the optimal wavelength experimentally, but it will likely
be in the range of 210-260 nm.

Optimize Mobile Phase: A common starting point is a gradient of water and acetonitrile, often
modified with 0.1% trifluoroacetic acid (TFA) to improve peak shape.

Validate the Method: Once a promising method is developed, it should be validated for parameters
like precision, limit of detection (LOD), limit of quantification (LOQ), and linearity, following the

example of the referenced study [3].

Key Considerations for Your Guide

When compiling your comparison guide for researchers, please note:

Contrast with FPLC: HPLC is used for analyzing small chemical compounds like Cbz-O-methyl-L-
serine under high pressure. In contrast, Fast Protein Liquid Chromatography (FPLC) is designed for
purifying large, sensitive biomolecules like proteins under mild, low-pressure conditions [4].

Highlighting this distinction will be valuable for your audience.
Lack of Direct Data: The search results confirm that a direct, peer-reviewed HPLC method for your

specific compound is not publicly available. Your guide should therefore present any developed
method as a novel contribution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Profile of Cbz-L-Serine Methyl Ester]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1535236#cbz-o-methyl-l-serine-

hplc-analysis-method]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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